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Compound of Interest

Compound Name: L-Lysine monohydrochloride

Cat. No.: B160605 Get Quote

Abstract
L-Lysine monohydrochloride, an essential amino acid, is a critical component in numerous

biological research applications, particularly in cell culture media formulation and nutritional

studies. Proper preparation of L-Lysine monohydrochloride solutions is crucial for

experimental consistency and success. These application notes provide a detailed protocol for

the dissolution of L-Lysine monohydrochloride for research purposes, ensuring solution

stability and sterility. The information is intended for researchers, scientists, and professionals

in the field of drug development.

Physicochemical Properties
L-Lysine monohydrochloride is a white, crystalline powder that is highly soluble in water.[1] A

summary of its key quantitative properties is presented in Table 1. Understanding these

properties is essential for accurate preparation of stock solutions and for ensuring compatibility

with experimental systems.
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Property Value Reference

Molecular Formula C₆H₁₄N₂O₂·HCl [2]

Molecular Weight 182.65 g/mol [2]

Appearance White crystalline powder [1][3]

Solubility in Water 65 g/100 mL (at 20°C) [2][4]

420 g/L [2][3]

500 g/L (at 20°C) [5]

pH of Aqueous Solution 5.0 - 6.0 (91.3 g/L at 25°C) [2]

5.5 - 6.0 (100 g/L at 20°C) [2][6]

5.0 - 6.5 (10% solution) [7]

Melting Point 263 °C (decomposes) [2]

Storage Temperature 15-30°C [3]

Experimental Protocol: Preparation of a Sterile 100
mM L-Lysine Monohydrochloride Stock Solution
This protocol outlines the steps for preparing a 100 mM stock solution of L-Lysine
monohydrochloride suitable for use in cell culture and other sterile experimental setups.

Materials:

L-Lysine monohydrochloride powder (cell culture grade)

Nuclease-free, sterile water (e.g., Milli-Q or equivalent)

Sterile glassware (beaker, graduated cylinder)

Sterile magnetic stir bar and stir plate

Calibrated pH meter
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Sterile 0.1 M HCl and 0.1 M NaOH for pH adjustment

Sterile 0.22 µm syringe filter

Sterile storage bottles or conical tubes

Procedure:

Calculate the required mass: To prepare 100 mL of a 100 mM solution, calculate the mass of

L-Lysine monohydrochloride needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.1 L x 182.65 g/mol = 1.8265 g

Dissolution:

In a sterile beaker, add approximately 80 mL of sterile, nuclease-free water.

Place a sterile magnetic stir bar in the beaker and place it on a magnetic stir plate.

Gradually add the calculated 1.8265 g of L-Lysine monohydrochloride powder to the

water while stirring.

Continue stirring until the powder is completely dissolved. L-Lysine monohydrochloride
is freely soluble in water, so this should occur relatively quickly.[1]

pH Adjustment (if necessary):

The pH of a freshly prepared L-Lysine monohydrochloride solution will be slightly acidic

(pH 5.0-6.5).[7]

For most cell culture applications, the pH of the stock solution should be adjusted to be

compatible with the culture medium (typically pH 7.2-7.4).

Calibrate the pH meter according to the manufacturer's instructions.

Aseptically measure the pH of the L-Lysine solution.
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If adjustment is needed, add sterile 0.1 M NaOH dropwise while stirring to raise the pH to

the desired level. Use sterile 0.1 M HCl to lower the pH if necessary.

Volume Adjustment:

Once the powder is fully dissolved and the pH is adjusted, transfer the solution to a 100

mL sterile graduated cylinder.

Bring the final volume to 100 mL with sterile, nuclease-free water.

Sterile Filtration:

To ensure the solution is free of microbial contamination, sterile filter the solution using a

0.22 µm syringe filter.

Attach the sterile filter to a sterile syringe and draw up the L-Lysine solution.

Dispense the solution through the filter into a sterile storage bottle or conical tubes.

Storage:

Label the sterile storage container with the name of the solution (100 mM L-Lysine
monohydrochloride), the date of preparation, and your initials.

Store the solution at 2-8°C. For long-term storage, aliquoting the solution into smaller,

single-use volumes is recommended to avoid repeated freeze-thaw cycles and potential

contamination. The solution is stable when stored in dry conditions at a moderate

temperature in sealed or closed containers.[8]

Diagrams

Solution Preparation Sterilization & Storage Application

Weigh L-Lysine Monohydrochloride Dissolve in Sterile Water Adjust pH (if necessary) Adjust Final Volume Sterile Filter (0.22 µm)
Transfer to Syringe

Aliquot into Sterile Tubes Store at 2-8°C Supplement Cell Culture Media
Use as needed

Perform Experiment
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Caption: Workflow for preparing sterile L-Lysine monohydrochloride solution.
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Caption: Key biological roles of L-Lysine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monohydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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